Cas no 6997-41-7 (3β-(Benzoyloxy)cholest-5-en-7-one)

• Product Name: 3β-(Benzoyloxy)cholest-5-en-7-one
• CAS No: 6997-41-7
• Molecular Formula: C₃₄H₄₈O₃
• Molecular Weight: 504.74312
• CID: 826615
• PubChem ID: 46780666

3β-(Benzoyloxy)cholest-5-en-7-one Properties

Names and Identifiers

• 3β-(Benzoyloxy)cholest-5-en-7-one
• [(3S,8S,9S,10R,13R,14S)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate
• 3-Hydroxy-cholest-5-en-7-one Benzoate
• 3Β-(BENZOYLOXY)CHOLEST-5-EN-7-ONE,WHITE SOLID
• [(3S,8S,9S,10R,13R,14S)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-7-oxo-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate
• 3beta-(Benzoyloxy)cholest-5-en-7-one
• 7-keto-cholesteryl benzoate
• A-(Benzoyloxy)cholest-5-en-7-one
• A-Hydroxy-cholest-5-en-7-one Benzoate
• DTXSID20675673
• 3?-(Benzoyloxy)cholest-5-en-7-one
• AKOS030240815
• (3beta,17xi)-7-Oxocholest-5-en-3-yl benzoate
• 3 beta -(Benzoyloxy)cholest-5-en-7-one
• 6997-41-7

• InChIKey： CSZVQZAYIQQOMB-XOHJBGAPSA-N
• Inchi： InChI=1S/C34H48O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-29,31H,9-11,14-20H2,1-5H3/t23-,26+,27?,28+,29+,31+,33+,34-/m1/s1
• SMILES： CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C

Computed Properties

• Exact Mass: 504.36000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 504.36034539g/mol
• Heavy Atom Count: 37
• Complexity: 882
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 8.43240
• PSA: 43.37000
• Melting Point: 159-160°C
• Solubility: Chloroform (Slightly)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives